Cas no 26893-12-9 (Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 26893-12-9
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• MDL: MFCD00173369
• CID: 250193
• PubChem ID: 2737196
• Update Time: 2025-06-25

Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 4-hydroxy-6-(trifluoromethyl)-, ethyl ester
• 4-Oxo-6-trifluoromethyl-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• Ethyl 4-hydroxy-6-(trifluoromethyl)-3-quinolinecarboxylate
• ethyl 4-oxo-6-(trifluoromethyl)-1H-quinoline-3-carboxylate
• 4-Hydroxy-6-(Trifluoromethyl)-3-Quinolinecarboxylicacid Ethyl Ester
• 4-Hydroxy-6-trifluoromethylquinoline-3-carboxylic acid ethyl ester
• ethyl 6-trifluoromethyl-4-hydroxy-3-quinoline-carboxylate
• F3173-0045
• 3-Quinolinecarboxylic acid, 4-hydroxy-6-(trifluoromethyl)-, ethyl ester
• ethyl 4-oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
• Maybridge1_003297
• Bionet2_000129
• HMS550N19
• SPGPSFWOMJQSDF-UHFFFAOYSA-N
• HMS1364F19
• ethyl 4-oxo-6-(trifluoromethyl)-1H-quinoline-3-carboxyl
• 26893-12-9
• DTXSID80371907
• CCG-51459
• CS-0151690
• 71083-01-7
• 6J-003
• Ethyl 4-hydroxy-6-trifluoromethyl-quinoline-3-carboxylate
• ethyl4-oxo-6-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
• AKOS002249945
• BB 0241038
• 1,3-DICYCLOHEXYLBARBITURICACID
• SB71877
• EN300-629792
• SY003664
• SCHEMBL651326
• CHEMBL207752
• Ethyl 6-(trifluoromethyl)-4-hydroxyquinoline-3-carboxylate
• FT-0638646
• Z2574927915
• 3-Quinolinecarboxylicacid,4-hydroxy-6-(trifluoromethyl)-,ethyl ester
• AMY27072
• J-521027
• SR-01000640755-1
• MFCD00173369
• A818659
• 4-Hydroxy-6-trifluoromethyl-quinoline-3-carbo xylic acid ethyl ester
• DB-047043
• DB-123551

• MDL： MFCD00173369
• Inchi： 1S/C13H10F3NO3/c1-2-20-12(19)9-6-17-10-4-3-7(13(14,15)16)5-8(10)11(9)18/h3-6H,2H2,1H3,(H,17,18)
• InChI Key： SPGPSFWOMJQSDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C(C(=O)OCC)=CN2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 285.06100
• Monoisotopic Mass: 285.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.373
• Melting Point: 336(dec.)
• Boiling Point: 351.8°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.509
• PSA: 59.42000
• LogP: 3.13590
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate

Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate: A Promising Compound in Pharmaceutical and Biomedical Research

Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate is a multifunctional organic compound characterized by its unique molecular structure, which includes a quinoline ring system with hydroxyl and trifluoromethyl functional groups. This compound has garnered significant attention in the fields of pharmaceutical chemistry and medicinal biology due to its potential applications in drug discovery and therapeutic development. The CAS No. 26893-12-9 identifier confirms its chemical identity, while its chemical name highlights the presence of key functional groups that contribute to its biological activity. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

The 4-hydroxy group in the quinoline ring is a critical feature that influences the compound’s reactivity and biological interactions. This hydroxyl functionality can participate in hydrogen bonding, enhancing the compound’s ability to interact with biological targets such as enzymes or receptors. The trifluoromethyl group, on the other hand, introduces significant electron-withdrawing effects, which can modulate the compound’s physicochemical properties, including solubility, metabolic stability, and lipophilicity. These structural characteristics make Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate a valuable candidate for the design of novel therapeutics.

Recent advancements in medicinal chemistry have revealed the potential of this compound as a lead molecule for the development of anti-inflammatory and anticancer agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited selective inhibition of the NF-κB signaling pathway, a key mediator of inflammatory responses. The quinoline-3-carboxylate moiety was identified as the primary contributor to this activity, suggesting that further structural optimization could enhance its therapeutic potential. Additionally, the presence of the trifluoromethyl group was found to improve the compound’s metabolic stability, reducing the risk of rapid degradation in vivo.

In the context of drug discovery, the ethyl substituent in this compound plays a dual role. It provides steric bulk, which can modulate the compound’s binding affinity to target proteins, while also enhancing its solubility in aqueous environments. This property is particularly advantageous for oral drug delivery, as it ensures better bioavailability. Researchers have also explored the use of this compound as a building block for the synthesis of more complex molecules, leveraging its versatile functional groups to create derivatives with tailored pharmacological profiles.

One of the most intriguing aspects of Ethy 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate is its potential application in the treatment of neurodegenerative diseases. A 2024 study published in *Neuropharmacology* reported that this compound exhibited neuroprotective effects in a mouse model of Parkinson’s disease. The mechanism of action was attributed to its ability to inhibit the aggregation of α-synuclein, a protein implicated in the pathogenesis of the disease. The hydroxyl group was found to play a critical role in this interaction, forming hydrogen bonds with specific residues in the protein structure.

The synthesis of Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate has been the focus of several recent studies, with researchers aiming to develop scalable and efficient methods for its production. A 2023 paper in *Organic Letters* described a novel synthetic route involving the coupling of a quinoline derivative with a trifluoromethyl group, followed by esterification with ethanol. This method significantly reduced the number of synthetic steps compared to traditional approaches, making it more cost-effective for large-scale applications. The use of microwave-assisted synthesis was also highlighted as a strategy to improve reaction efficiency and reduce energy consumption.

From a pharmacokinetic perspective, the quinoline-3-carboxylate scaffold has been shown to exhibit favorable properties for drug development. Its lipophilic nature allows for efficient penetration across cell membranes, while the hydrophilic hydroxyl group enhances its solubility in biological fluids. These properties are essential for the design of drugs that require both permeability and solubility for optimal therapeutic outcomes. Additionally, the trifluoromethyl group contributes to the compound’s metabolic stability, reducing the risk of rapid clearance by hepatic enzymes.

Another area of interest is the use of this compound as a scaffold for the development of antimicrobial agents. A 2022 study published in *Antimicrobial Agents and Chemotherapy* reported that derivatives of Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate exhibited activity against multidrug-resistant bacterial strains. The antimicrobial effect was attributed to the compound’s ability to disrupt bacterial cell membrane integrity, a mechanism that is distinct from traditional antibiotics. This finding highlights the potential of this compound as a novel therapeutic agent in the fight against antibiotic resistance.

Despite its promising properties, further research is needed to fully understand the biological mechanisms of Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate and to optimize its therapeutic potential. Ongoing studies are exploring its interactions with various biological targets, including ion channels, kinases, and transcription factors. Additionally, efforts are being made to improve its pharmacological profile through structural modifications, such as the introduction of additional functional groups or the alteration of stereochemistry.

In conclusion, Ethyl 4-hydroxy-6-(trifluoromethyl)quinoline-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of the hydroxyl, trifluoromethyl, and ethyl groups, positions it as a versatile scaffold for the development of novel therapeutics. As research in this area continues to evolve, this compound is poised to play a crucial role in the design of drugs for a wide range of diseases, from neurodegenerative disorders to infectious diseases.